Cas no 81466-80-0 (2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester)

• Product name: 2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester
• CAS No: 81466-80-0
• MF: C₁₀H₆Cl₂INO₂
• MW: 369.970613002777
• CID: 986780
• PubChem ID: 54754

2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorocarbanilic acid 3-iodo-2-propynyl ester
• 3-iodoprop-2-ynyl N-(2,4-dichlorophenyl)carbamate
• CARBANILIC ACID, 2,4-DICHLORO-, 3-IODO-2-PROPYNYL ESTER
• BRN 5553326
• 81466-80-0
• 3-Iodo-2-propynyl 2,4-dichlorophenylcarbamate
• Carbamic acid, (2,4-dichlorophenyl)-, 3-iodo-2-propynyl ester
• DTXSID10231121
• SCHEMBL10696414

• Inchi： InChI=1S/C10H6Cl2INO2/c11-7-2-3-9(8(12)6-7)14-10(15)16-5-1-4-13/h2-3,6H,5H2,(H,14,15)
• InChI Key： XHGFFVKKNSRZJH-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1Cl)Cl)NC(=O)OCC#CI

Computed Properties

• Exact Mass: 368.88203g/mol
• Monoisotopic Mass: 368.88203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų
• XLogP3: 3.5